Cas no 1805983-30-5 (5-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 5-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1805983-30-5
• MF: C₉H₇F₂N₃O₂
• MW: 227.167588472366
• CID: 4877702
• Update Time: 2025-06-14

5-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C9H7F2N3O2/c10-8(11)5-1-4(2-12)7(9(15)16)14-6(5)3-13/h1,8H,2,12H2,(H,15,16)
• InChI Key： STINGFIOSBEQFP-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=C(C(=O)O)C(CN)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: -2
• Topological Polar Surface Area: 100

Additional information on 5-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid

Comprehensive Overview of 5-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805983-30-5)

5-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805983-30-5) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an aminomethyl moiety, a cyano group, and a difluoromethyl substituent, which contribute to its reactivity and versatility. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The structural complexity of 5-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid makes it a valuable building block in medicinal chemistry. Its carboxylic acid group allows for further derivatization, enabling the synthesis of amides, esters, and other derivatives. This flexibility is crucial for optimizing pharmacokinetic properties, such as solubility and bioavailability, which are key considerations in modern drug design. Recent studies have highlighted the role of difluoromethyl-containing compounds in improving metabolic stability, a hot topic in the pharmaceutical industry.

In addition to its pharmaceutical applications, 5-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid has garnered attention in agrochemical research. The pyridine core is a common scaffold in herbicides and insecticides, and the introduction of fluorine atoms can enhance the efficacy and selectivity of these products. With the growing demand for sustainable and environmentally friendly agrochemicals, this compound aligns with current trends in green chemistry and precision agriculture.

The synthesis of 5-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid typically involves multi-step reactions, including halogenation, cyanation, and amination. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yields and reduce reaction times. These innovations are particularly relevant given the increasing focus on process optimization and cost-effectiveness in chemical manufacturing.

Analytical characterization of this compound relies on techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the purity and identity of the product, which is critical for regulatory compliance and reproducibility in research. The availability of high-quality reference standards for CAS No. 1805983-30-5 is essential for accurate quantification and validation in various applications.

From a commercial perspective, 5-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid is supplied by specialized chemical manufacturers catering to the pharmaceutical and agrochemical sectors. The compound is often available in small quantities for research purposes, with custom synthesis options for larger-scale projects. Pricing and availability can vary depending on market demand and the complexity of the synthesis route.

Looking ahead, the potential of 5-(Aminomethyl)-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid in drug discovery and agrochemical development remains largely untapped. As researchers continue to explore its properties and applications, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in these fields. Its unique structural features and functional groups make it a promising candidate for future innovations.